Cas no 1427082-80-1 (6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid)

6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid is a heterocyclic compound featuring a benzoimidazole core with chloro and methyl substituents, along with a carboxylic acid functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloro and methyl groups enhance its reactivity in substitution and coupling reactions, while the carboxylic acid moiety allows for further derivatization, such as esterification or amide formation. Its rigid aromatic system contributes to stability, making it suitable for use in high-temperature or catalytic processes. The compound is valuable in the development of biologically active molecules, including potential drug candidates and specialty chemicals.

6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid structure

1427082-80-1 structure

Product Name:6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid

CAS No:1427082-80-1

MF:C₉H₇ClN₂O₂

MW:210.617080926895

CID:4823828

Update Time:2025-06-28

6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid
- Inchi： 1S/C9H7ClN2O2/c1-4-11-7-3-5(10)2-6(9(13)14)8(7)12-4/h2-3H,1H3,(H,11,12)(H,13,14)
- InChI Key： XHAIAECRXLKZMJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)O)C2=C(C=1)NC(C)=N2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 249
XLogP3: 2
Topological Polar Surface Area: 66

6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A069003649-1g	6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid	1427082-80-1	95%	1g	619.36 USD	2021-06-01
Alichem	A069003649-5g	6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid	1427082-80-1	95%	5g	2,065.55 USD	2021-06-01
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